Cas no 2229097-10-1 (3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid)

• Product Name: 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid
• CAS No: 2229097-10-1
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6270065
• PubChem ID: 165831697
• Update Time: 2025-06-18

3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229097-10-1
• 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid
• EN300-1777002

• Inchi： 1S/C11H16N2O4/c1-11(2,6-9(14)15)8-5-7(10(16)17-4)12-13(8)3/h5H,6H2,1-4H3,(H,14,15)
• InChI Key： YAJAMSVRAAEGHH-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1=CC(C(=O)OC)=NN1C)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid

Professional Introduction to 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic Acid (CAS No: 2229097-10-1)

3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid, with the CAS number 2229097-10-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core modified with a methoxycarbonyl group and a methylbutanoic acid side chain, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The structural motifs present in this compound suggest versatile reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The pyrazole ring is a heterocyclic structure that is widely recognized for its presence in numerous biologically active compounds. Pyrazoles exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The introduction of a methoxycarbonyl group at the 3-position of the pyrazole ring enhances its functionality, allowing for further derivatization and interaction with biological targets. This modification can influence the compound's solubility, metabolic stability, and binding affinity, making it an attractive candidate for medicinal chemistry campaigns.

The 3-methylbutanoic acid moiety in the compound's structure contributes to its overall physicochemical properties. This side chain can affect the compound's solubility in both aqueous and organic solvents, which is crucial for formulation development and biological studies. Additionally, the presence of a methyl group at the 3-position of the butanoic acid chain introduces steric hindrance, which can be exploited to modulate binding interactions with biological receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways. Pyrazole derivatives have been extensively studied for their potential to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The compound 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid may exhibit similar inhibitory activity, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include the formation of the pyrazole ring through condensation reactions, followed by functionalization with the methoxycarbonyl group and the introduction of the methylbutanoic acid side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

The pharmacological evaluation of 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling. These findings suggest that this compound may have therapeutic potential in conditions such as arthritis and other inflammatory disorders.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how this molecule interacts with biological targets at an atomic level. This information can guide the design of analogs with improved potency and selectivity.

In conclusion, 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-3-methylbutanoic acid (CAS No: 2229097-10-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for drug discovery efforts aimed at modulating inflammatory pathways. Further studies are warranted to fully elucidate its pharmacological profile and explore its therapeutic applications.